2-((tert-Butoxycarbonyl)amino)-2-(tetrahydro-2H-pyran-3-yl)acetic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(oxan-3-yl)acetic acid
• InChI: InChI=1S/C12H21NO5/c1-12(2,3)18-11(16)13-9(10(14)15)8-5-4-6-17-7-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key: LYNOEDFNPIETOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1CCCOC1)C(=O)O
• Molecular Formula: C12H21NO5
• Molecular Weight: 259.30 g/mol
• CAS RN: 1398503-92-8

Description

2-((tert-Butoxycarbonyl)amino)-2-(tetrahydro-2H-pyran-3-yl)acetic acid, commonly known as Boc-THPA, is a synthetic amino acid used in the field of organic chemistry. It is widely used as a building block for the synthesis of various peptides and proteins. Boc-THPA is a white crystalline powder, and its chemical formula is C14H23NO5.

Scientific Research Applications

Synthesis and Transformation

This compound is instrumental in synthetic chemistry, particularly in the synthesis of complex molecules. Zhang Guo-fu (2012) demonstrated its utility in synthesizing methxyl-2-(methoxyimino)-2-[2-(tetrahydro-2H-pyran-2-yloxy)phenyl]-acetate, highlighting its role in reactions requiring mild conditions and yielding high product purity (Zhang Guo-fu, 2012). Furthermore, its application extends to the nonaqueous determination of the tert-Butyloxycarbonyl group in amino acid and peptide derivatives, offering a quantitative method for analyzing N-blocked amino acids and peptides (S. Ehrlich-Rogozinski, 1974).

Chemical Properties and Reactions

The compound serves as a crucial intermediate for various chemical reactions. For instance, Janez Baš et al. (2001) explored its acid-catalyzed reactions, demonstrating its versatility in synthesizing N-substituted derivatives and fused heterocycles under specific conditions (Janez Baš et al., 2001). T. Groth and M. Meldal (2001) discussed its role in the synthesis of aldehyde building blocks protected as acid-labile N-Boc N,O-acetals, underscoring its significance in combinatorial solid-phase synthesis (T. Groth & M. Meldal, 2001).

Catalysis and Environmental Applications

A. Heydari et al. (2007) highlighted its utility in N-tert-butoxycarbonylation of amines using H3PW12O40 as an efficient and environmentally benign catalyst, emphasizing the compound's role in sustainable chemical processes (A. Heydari et al., 2007).